Cas no 1989672-30-1 (spiro3.5nonan-2-amine hydrochloride)

• Product Name: spiro3.5nonan-2-amine hydrochloride
• CAS No: 1989672-30-1
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD28895069
• CID: 4633041
• PubChem ID: 122163171
• Update Time: 2025-11-02

spiro3.5nonan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[3.5]nonan-2-amine hydrochloride
• spiro3.5nonan-2-amine hydrochloride

• MDL： MFCD28895069
• Inchi： 1S/C9H17N.ClH/c10-8-6-9(7-8)4-2-1-3-5-9;/h8H,1-7,10H2;1H
• InChI Key： RDHZFECHNKRQBU-UHFFFAOYSA-N
• SMILES： NC1CC2(CCCCC2)C1.Cl

Additional information on spiro3.5nonan-2-amine hydrochloride

Exploring the Potential of Spiro[3.5]nonan-2-amine Hydrochloride (CAS No. 1989672-30-1): Properties, Applications, and Future Perspectives

In the rapidly evolving field of pharmaceutical and chemical research, spiro[3.5]nonan-2-amine hydrochloride (CAS No. 1989672-30-1) has emerged as a compound of significant interest. This spirocyclic amine derivative is gaining attention for its unique structural features and potential applications in drug discovery and material science. Researchers are particularly drawn to its rigid spiro framework, which offers distinct advantages in molecular design and biological activity modulation.

The chemical structure of spiro[3.5]nonan-2-amine hydrochloride features a fascinating spiro junction that connects two cyclic systems at a single carbon atom. This arrangement creates a three-dimensional shape that is highly valuable in medicinal chemistry, where molecular rigidity often correlates with improved target specificity and metabolic stability. The hydrochloride salt form enhances the compound's solubility, making it more suitable for various pharmaceutical formulations and biological studies.

Recent studies have highlighted the potential of spiro[3.5]nonan-2-amine derivatives in addressing some of today's most pressing medical challenges. With growing interest in neurological disorders and mental health treatments, researchers are investigating how this compound's unique structure might interact with neurotransmitter systems. The spirocyclic amine moiety bears resemblance to several known bioactive molecules, suggesting possible applications in developing novel central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, CAS 1989672-30-1 represents an interesting challenge and opportunity. The construction of spiro[3.5]nonane systems requires specialized synthetic strategies that are currently being refined in academic and industrial laboratories. Recent advances in catalysis and green chemistry approaches are making these compounds more accessible for broader research applications, addressing one of the most common search queries about spiro compound synthesis.

The pharmaceutical industry's growing focus on three-dimensional molecular architectures has significantly increased demand for compounds like spiro[3.5]nonan-2-amine hydrochloride. Compared to flat, aromatic structures, these spirocyclic systems often demonstrate improved drug-like properties, including better solubility and reduced toxicity profiles. This aligns perfectly with current trends in drug development where researchers frequently search for information about novel molecular scaffolds and bioisosteres.

Material scientists are also exploring applications of spiro[3.5]nonan-2-amine derivatives beyond the life sciences. The compound's unique geometry makes it potentially valuable in designing advanced materials with specific optical or electronic properties. This interdisciplinary potential answers another common question about spiro compounds applications across different scientific fields.

Quality control and characterization of spiro[3.5]nonan-2-amine hydrochloride require sophisticated analytical techniques. Modern spectroscopic methods including NMR, mass spectrometry, and X-ray crystallography are essential for confirming the structure and purity of this compound, addressing another frequent search topic regarding spiro compound analysis. The hydrochloride salt form particularly benefits from these techniques for precise characterization.

The stability profile of CAS 1989672-30-1 under various conditions is another area of active investigation. Researchers are systematically studying its behavior under different temperature and pH conditions, which is crucial information for both storage and formulation purposes. These studies help address practical questions about handling spirocyclic compounds that frequently appear in scientific forums and search queries.

Looking toward the future, spiro[3.5]nonan-2-amine hydrochloride represents an exciting platform for further chemical exploration. Its structural features suggest potential for creating diverse analog libraries through various chemical modifications. This approach aligns with current strategies in medicinal chemistry where researchers often search for ways to expand chemical space exploration with novel scaffolds.

As research continues, the scientific community anticipates discovering more applications for this intriguing spirocyclic compound. Whether in pharmaceutical development, material science, or as a building block for more complex structures, spiro[3.5]nonan-2-amine hydrochloride (CAS No. 1989672-30-1) stands as a testament to the innovation possible in modern chemical research. Its growing prominence in scientific literature and patent applications confirms its status as a compound worth watching in coming years.